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Introduction
Chromium-50 (⁵⁰Cr) is one of the four stable isotopes of chromium, a transition metal with

significant applications in various scientific and industrial fields. While it is not the most

abundant of chromium's isotopes, its unique nuclear characteristics make it a subject of interest

in nuclear physics research, and it serves as a precursor for the production of medically

relevant radioisotopes. This in-depth technical guide provides a detailed overview of the core

nuclear properties of Chromium-50, outlines the experimental methodologies used to

determine these characteristics, and presents visual representations of its nuclear interactions.

Core Nuclear Properties of Chromium-50
The fundamental nuclear properties of Chromium-50 are summarized in the tables below,

offering a clear and concise presentation of key quantitative data.
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General Properties Value

Symbol ⁵⁰Cr

Atomic Number (Z) 24

Mass Number (A) 50

Neutron Number (N) 26

Natural Isotopic Abundance 4.345(13)%[1][2]

Atomic Mass 49.9460414(5) u[3]

Year of Discovery 1930[3]

Decay and Stability Value

Half-life (T½) 1.3 x 10¹⁸ years[3]

Decay Mode Double Electron Capture (2 EC) (theoretical)[3]

Daughter Nuclide ⁵⁰Ti (Titanium-50) (theoretical)

Parent Nuclides ⁵⁰Mn (Manganese-50), ⁵⁰V (Vanadium-50)[3]

Nuclear Structure and Energy Value

Nuclear Spin (I) 0[4]

Parity (π) +[3]

Mass Excess -50.26211 MeV[3]

Binding Energy per Nucleon 8.70103299 MeV[3]

Neutron Separation Energy (Sn) 13.0003(22) MeV[3]

Proton Separation Energy (Sp) 8.5891(9) MeV[3]

Charge Radius 3.6588(65) fm[3]
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Experimental Protocols for Determining Nuclear
Properties
The characterization of the nuclear properties of Chromium-50 relies on a suite of

sophisticated experimental techniques. The following sections provide an overview of the

methodologies employed.

Isotopic Abundance and Atomic Mass Determination
The precise determination of the isotopic abundance and atomic mass of Chromium-50 is

primarily achieved through mass spectrometry.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): This is a high-

precision technique used to measure isotope ratios.[5][6]

Sample Preparation: Samples containing chromium are first chemically purified to isolate

chromium from other elements that could cause isobaric interferences (e.g., ⁵⁰Ti, ⁵⁰V).

This often involves ion-exchange chromatography.[5]

Ionization and Mass Separation: The purified chromium sample is introduced into an

inductively coupled plasma source, where it is ionized. The resulting ions are then

accelerated into a magnetic field, which separates them based on their mass-to-charge

ratio.

Detection: Multiple Faraday cup collectors simultaneously measure the ion beams of the

different chromium isotopes, allowing for the precise determination of their ratios.[5]

Calibration: The mass spectrometer is calibrated using certified reference materials with

known isotopic compositions to correct for instrumental mass bias.[7]

Thermal Ionization Mass Spectrometry (TIMS): An alternative high-precision method for

measuring isotope ratios.[5]

Measurement of Half-life
Due to the extremely long half-life of Chromium-50, direct measurement of its decay is not

feasible. The stated half-life is a theoretical value derived from nuclear models and has not
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been experimentally confirmed through direct observation of its decay.

Determination of Nuclear Spin and Parity
The nuclear spin and parity of the ground state of Chromium-50 are determined through a

combination of experimental measurements and theoretical considerations based on the

nuclear shell model.

Nuclear Spectroscopy: Techniques such as gamma-ray spectroscopy of excited states can

provide information about the angular momentum and parity of nuclear levels.

Nuclear Shell Model: For an even-even nucleus like ⁵⁰Cr (with an even number of protons

and an even number of neutrons), the nuclear shell model predicts a ground state with a spin

of 0 and positive parity (0+). This is because all protons and neutrons are paired up, resulting

in a total angular momentum of zero.

Investigation of Nuclear Reactions
The study of nuclear reactions involving Chromium-50 provides insights into its nuclear

structure and the properties of neighboring nuclei.

Charged-Particle Induced Reactions:

Experimental Setup: These experiments typically involve bombarding a thin target of

enriched ⁵⁰Cr with a beam of charged particles (e.g., protons, deuterons) from a particle

accelerator.

Detection of Reaction Products: The products of the nuclear reaction (e.g., emitted

particles, gamma rays) are detected using various types of detectors (e.g., silicon

detectors for charged particles, germanium detectors for gamma rays) placed at different

angles around the target.

Data Analysis: By analyzing the energy and angular distribution of the detected products,

information about the cross-sections of the reaction and the energy levels of the product

nucleus can be obtained. A common example is the ⁵⁰Cr(d,p)⁵¹Cr reaction, where a

deuteron beam is used to study the properties of ⁵¹Cr.[8]
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Visualizing Nuclear Processes of Chromium-50
The following diagrams, generated using the DOT language, illustrate key nuclear processes

involving Chromium-50.
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Caption: Formation and theoretical decay of Chromium-50.
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Caption: Common nuclear reactions involving Chromium-50.

Conclusion
Chromium-50, while a minor stable isotope of chromium, possesses a distinct set of nuclear

properties that are of considerable interest to the scientific community. Its extremely long

theoretical half-life places it at the boundary of stability, and its role as a target material for the

production of other isotopes, such as the medically relevant ⁵¹Cr, underscores its practical

importance. The ongoing precision measurements of its properties and its involvement in

various nuclear reactions continue to contribute to our fundamental understanding of nuclear

structure and dynamics. This guide provides a foundational understanding of the key nuclear

characteristics of Chromium-50 for professionals engaged in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Nuclear
Properties of Chromium-50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-
chromium-50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-chromium-50
https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-chromium-50
https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-chromium-50
https://www.benchchem.com/product/b1252018#what-are-the-nuclear-properties-of-chromium-50
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1252018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

